3-(4-Chloro-3-ethylphenoxy)aniline

• CAS No.: 263266-18-8
• Molecular Formula: C14H14ClNO
• Molecular Weight: 247.72 g/mol
• IUPAC Name: 3-(4-chloro-3-ethylphenoxy)aniline
• InChI: InChI=1S/C14H14ClNO/c1-2-10-8-13(6-7-14(10)15)17-12-5-3-4-11(16)9-12/h3-9H,2,16H2,1H3
• InChI Key: WJMHXJNZWDUWCC-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC(=C1)OC2=CC=CC(=C2)N)Cl

Description

3-(4-Chloro-3-ethylphenoxy)aniline is a useful research compound. Its molecular formula is C14H14ClNO and its molecular weight is 247.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

EX-8B) To a solution of 3-(4-chloro-3-ethylphenoxy)-1-nitrobenzene (10 g, 0.036 mol) from EX-A in 400 mL of glacial acetic acid and 1 mL of water was added zinc metal (20 g, 0.305 mol) at room temperature, and the resultant mixture was stirred for 1 h. The reaction mixture was filtered through celite. The filtrate was neutralized with ammonium hydroxide and extracted with diethyl ether. The organic layer was washed with water and brine, dried over MgSO4, and concentrated in vacuo to give 10 g (100%) of the desired 3-(4-chloro-3-ethylphenoxy)aniline product as a dark orange oil, which was greater than 90% pure by reverse phase HPLC analysis. HRMS calcd. for C14H14ClNO: 248.0842 [M+H]+, found: 248.0833.